Cas no 1796970-93-8 (3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide)

• Product Name: 3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide
• CAS No: 1796970-93-8
• MF: C₁₉H₂₁FN₂O₂
• MW: 328.380648374558
• CID: 5812400
• PubChem ID: 71809781
• Update Time: 2025-06-13

3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide
• AKOS024565378
• 1796970-93-8
• 3-fluoro-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide
• F6443-0281

• Inchi： 1S/C19H21FN2O2/c1-24-18-6-3-11-22(13-18)17-9-7-16(8-10-17)21-19(23)14-4-2-5-15(20)12-14/h2,4-5,7-10,12,18H,3,6,11,13H2,1H3,(H,21,23)
• InChI Key： YYBOEIZAGOPYKW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC(OC)C2)C=C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 328.15870608g/mol
• Monoisotopic Mass: 328.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide

Introduction to 3-Fluoro-N-[4-(3-Methoxypiperidin-1-yl)phenyl]Benzamide (CAS No. 1796970-93-8)

3-Fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide, with the CAS number 1796970-93-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzamide moiety and a piperidine ring with a methoxy group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of neurological disorders and other diseases.

The chemical structure of 3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide is represented by the formula C₁₈H₂₀FNO₃. The presence of the fluoro group on the benzamide ring enhances its lipophilicity, which can improve its ability to cross biological membranes and reach target sites within the body. The methoxy-substituted piperidine ring, on the other hand, confers additional stability and bioavailability, making this compound an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for treating conditions such as schizophrenia and Parkinson's disease. The ability to modulate these receptors with high selectivity and affinity makes CAS No. 1796970-93-8 a promising lead compound for further investigation.

In addition to its potential as a GPCR modulator, 3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of CAS No. 1796970-93-8 have also been extensively evaluated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its effectiveness as a therapeutic agent. The compound has been found to have good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic treatment regimens.

Safety and toxicity assessments are essential components of drug development, and preliminary studies on 3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide have indicated that it is well-tolerated at therapeutic doses. Animal models have not shown significant adverse effects at relevant concentrations, which is a positive sign for its potential use in clinical settings.

The clinical development of CAS No. 1796970-93-8 is currently underway, with several Phase I and II trials underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with neurological disorders.

In conclusion, 3-fluoro-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide (CAS No. 1796970-93-8) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure, combined with its favorable pharmacological properties and potential therapeutic applications, makes it an exciting area of research in the field of medicinal chemistry. As further studies continue to elucidate its mechanisms of action and clinical utility, this compound may play a significant role in advancing the treatment options for various diseases.